Cas no 501684-22-6 (Benzoic acid,4,5-bis(2-methoxyethoxy)-2-nitro-, methyl ester)

Benzoic acid,4,5-bis(2-methoxyethoxy)-2-nitro-, methyl ester Properties

Names and Identifiers

• Benzoic acid,4,5-bis(2-methoxyethoxy)-2-nitro-, methyl ester
• METHYL ESTER, 4,5-BIS(2-METHOXYETHOXY)-2-NITROBENZOIC ACID
• METHYL 4,5-BIS(2-METHOXYETHOXY)-2-NITROBENZOATE
• 501684-22-6
• SCHEMBL3471735

• InChIKey： GTHNQCNTCCSQIW-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H19NO8/c1-19-4-6-22-12-8-10(14(16)21-3)11(15(17)18)9-13(12)23-7-5-20-2/h8-9H,4-7H2,1-3H3
• SMILES： COCCOC1=C(C=C(C(=C1)C(=O)OC)[N+](=O)[O-])OCCOC

Computed Properties

• Exact Mass: 329.11100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 10
• Monoisotopic Mass: 329.11106656g/mol
• Heavy Atom Count: 23
• Complexity: 372
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 109Ų

Experimental Properties

• LogP: 1.95500
• PSA: 109.04000
• Solubility: Very slightly soluble (0.59 g/l) (25 º C),
• Density: 1.238±0.06 g/cm3 (20 ºC 760 Torr),